3-(N-Methyl-N-pentyl-amino)-propionitrile-d3
Description
“3-(N-Methyl-N-pentyl-amino)-propionitrile-d3” is a labeled intermediate . It is also known as “N-Methyl-N-pentyl-β-alanine-d3 Hydrochloride” or "Ibanic Acid-d3 Hydrochloride" . It is used in the preparation of biphosphonate drugs .
Synthesis Analysis
The synthesis of “3-(N-Methyl-N-pentyl-amino)-propionitrile-d3” involves a Michael addition reaction where n-amylamine and acrylate are used to obtain 3-(N-pentylamino)propionate. This propionate then reacts with formic acid and formaldehyde to obtain the final product . The method is characterized by easily available and cheap starting materials, high yield, simple operation, and high product purity, making it suitable for large-scale industrial production .Molecular Structure Analysis
The molecular formula of “3-(N-Methyl-N-pentyl-amino)-propionitrile-d3” is C9H17D3ClNO2 . Its molecular weight is 212.73 .Chemical Reactions Analysis
The key chemical reaction involved in the synthesis of “3-(N-Methyl-N-pentyl-amino)-propionitrile-d3” is the Michael addition reaction between n-amylamine and acrylate .Physical And Chemical Properties Analysis
“3-(N-Methyl-N-pentyl-amino)-propionitrile-d3” is a solid substance . It is soluble in methanol and sodium hydroxide aqueous solution . It should be stored at -20° C .Mechanism of Action
properties
IUPAC Name |
3-[pentyl(trideuteriomethyl)amino]propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2/c1-3-4-5-8-11(2)9-6-7-10/h3-6,8-9H2,1-2H3/i2D3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCYOUTNXDJQKJM-BMSJAHLVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN(C)CCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])N(CCCCC)CCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30662115 |
Source
|
| Record name | 3-[(~2~H_3_)Methyl(pentyl)amino]propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30662115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1185103-36-9 |
Source
|
| Record name | 3-[(~2~H_3_)Methyl(pentyl)amino]propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30662115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-((Benzo[d]thiazol-2-ylmethyl)amino)propanenitrile](/img/structure/B562545.png)
![rel-(2R,3R)-6-[alpha-(2-Ethoxy-d5-phenoxy)benzyl]morpholin-3-one](/img/structure/B562554.png)
![2-Methyl-6-[(1E,3E)-1,3-pentadien-1-yl]-1,3-benzothiazole](/img/structure/B562558.png)
